

Technical Support Center: Enhancing the Sensitivity of Argatroban M1 Detection

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Argatroban M1 metabolite

CAS No.: 951130-92-0

Cat. No.: B194359

[Get Quote](#)

Introduction:

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are working on the bioanalysis of Argatroban and its primary metabolite, M1. Argatroban is a direct thrombin inhibitor metabolized in the liver to form several metabolites, with M1 being a key derivative.^{[1][2]} Sensitive and accurate quantification of M1 is crucial for comprehensive pharmacokinetic (PK) and pharmacodynamic (PD) studies. However, detecting M1 at low concentrations in complex biological matrices like plasma presents significant analytical challenges, primarily related to matrix effects, poor ionization, and suboptimal chromatographic conditions.

This document provides a structured approach to troubleshooting and improving the sensitivity of Argatroban M1 detection using liquid chromatography-tandem mass spectrometry (LC-MS/MS). It combines foundational theory with practical, field-proven protocols to help you overcome common obstacles and achieve reliable, high-sensitivity results.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Argatroban M1, and why is its sensitive detection challenging?

Argatroban M1 is a major metabolite of Argatroban, formed through hydroxylation of the parent drug molecule.^[2] Its detection can be challenging for several reasons:

- **Low Concentrations:** M1 often circulates at concentrations significantly lower than the parent drug, requiring highly sensitive analytical methods.^[3]
- **Matrix Effects:** When analyzing biological samples like plasma, endogenous components such as phospholipids and salts can co-elute with M1 and interfere with its ionization in the mass spectrometer source, a phenomenon known as matrix effect.^{[4][5]} This can lead to ion suppression, where the M1 signal is artificially reduced, or ion enhancement, making quantification unreliable.^{[6][7]}
- **Physicochemical Properties:** The addition of a hydroxyl group makes M1 more polar than Argatroban. This change can affect its retention on standard reversed-phase chromatography columns and its ionization efficiency, requiring specific optimization of both LC and MS conditions.

Q2: What is a typical lower limit of quantification (LLOQ) for Argatroban M1, and what should I aim for?

Published methods for Argatroban and other direct oral anticoagulants often report LLOQs in the low ng/mL range (e.g., 0.5-5 ng/mL).^{[8][9]} The target LLOQ for your assay should be guided by the expected physiological concentrations of M1 in your study samples. For pharmacokinetic studies, it is essential to be able to quantify the metabolite at its lowest concentrations, which may occur at later time points after drug administration. Therefore, aiming for an LLOQ of 1 ng/mL or lower is a common goal.

Q3: What are the three primary pillars for improving M1 detection sensitivity?

Improving sensitivity is a multi-faceted process that can be broken down into three core areas:

- Mass Spectrometry (MS) Optimization: Ensuring the instrument is tuned for maximum ionization and fragmentation efficiency for the M1 molecule.
- Chromatographic (LC) Separation: Achieving sharp, well-resolved chromatographic peaks to maximize the signal-to-noise ratio and separate M1 from interfering matrix components.[\[10\]](#)
- Sample Preparation: Effectively removing matrix components that cause ion suppression and concentrating the analyte before injection.[\[7\]](#)

The following sections will provide detailed troubleshooting guides and protocols for each of these areas.

Section 2: Troubleshooting Guide: A Symptom-Based Approach

This section addresses the most common problem encountered in the lab: a weak or non-existent signal for Argatroban M1. We will explore the potential causes and provide step-by-step protocols to diagnose and resolve the issue.

Problem: Low or No M1 Signal Intensity

A complete loss of signal often points to a singular, critical failure, while a weak signal may indicate suboptimal conditions.[\[11\]](#) This troubleshooting workflow will help you systematically identify the root cause.

```
digraph "Troubleshooting_Low_M1_Signal" { graph [rankdir="TB", splines=ortho,
bgcolor="#F1F3F4", fontname="Arial"]; node [shape=box, style="rounded, filled",
fontname="Arial", fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial",
color="#5F6368"];
```

```
start [label="Start: Low or No M1 Signal", shape=ellipse, fillcolor="#EA4335",
fontcolor="#FFFFFF"]; check_ms [label="1. Verify MS Performance\n(Infuse M1 Standard)",
fillcolor="#FBBC05"]; ms_ok [label="Signal OK?", shape=diamond, fillcolor="#FBBC05"];
```

```
check_lc [label="2. Assess LC-MS Interface\n(Flow Injection Analysis)", fillcolor="#4285F4"];
lc_ok [label="Signal OK?", shape=diamond, fillcolor="#4285F4"];
```

```
check_chrom [label="3. Evaluate Chromatography\n(Inject Standard on Column)",
fillcolor="#34A853"]; chrom_ok [label="Good Peak Shape & S/N?", shape=diamond,
fillcolor="#34A853"];

check_sample_prep [label="4. Investigate Sample Matrix\n(Post-Extraction Spike)",
fillcolor="#EA4335"]; sample_prep_ok [label="Recovery >85%?", shape=diamond,
fillcolor="#EA4335"];

optimize_ms [label="Action: Optimize MS Parameters\n(Source/Optics Tuning)", shape=box,
style=filled, fillcolor="#FFFFFF"]; troubleshoot_lc_ms [label="Action: Troubleshoot LC & MS
Interface\n(Check for clogs, leaks, spray)", shape=box, style=filled, fillcolor="#FFFFFF"];
optimize_lc [label="Action: Optimize LC Method\n(Gradient, Column, Mobile Phase)",
shape=box, style=filled, fillcolor="#FFFFFF"]; optimize_sample_prep [label="Action: Optimize
Sample Preparation\n(SPE, LLE)", shape=box, style=filled, fillcolor="#FFFFFF"];

end_success [label="Success: Method Optimized", shape=ellipse, fillcolor="#34A853",
fontcolor="#FFFFFF"];

start -> check_ms; check_ms -> ms_ok; ms_ok -> check_lc [label="Yes"]; ms_ok ->
optimize_ms [label="No"]; optimize_ms -> check_ms;

check_lc -> lc_ok; lc_ok -> check_chrom [label="Yes"]; lc_ok -> troubleshoot_lc_ms
[label="No"]; troubleshoot_lc_ms -> check_lc;

check_chrom -> chrom_ok; chrom_ok -> check_sample_prep [label="Yes"]; chrom_ok ->
optimize_lc [label="No"]; optimize_lc -> check_chrom;

check_sample_prep -> sample_prep_ok; sample_prep_ok -> end_success [label="Yes"];
sample_prep_ok -> optimize_sample_prep [label="No"]; optimize_sample_prep ->
check_sample_prep; }
```

Figure 1. Troubleshooting workflow for low M1 signal.

Potential Cause A: Suboptimal Mass Spectrometry Parameters

Causality: The mass spectrometer must be precisely tuned to the specific mass-to-charge ratio (m/z) and fragmentation properties of M1. Incorrect settings for parameters like collision energy or source voltages will result in inefficient ion transmission and detection, leading to a weak signal.[\[12\]](#)

Objective: To determine the optimal MS parameters for Argatroban M1 by infusing a pure standard directly into the mass spectrometer.

Materials:

- Argatroban M1 analytical standard (e.g., 1 $\mu\text{g/mL}$ in 50:50 acetonitrile:water).
- Syringe pump.
- Mass spectrometer with electrospray ionization (ESI) source.

Procedure:

- **Prepare the Standard:** Dilute the M1 standard to a concentration of approximately 100-500 ng/mL in a mobile phase-like solution (e.g., 50% acetonitrile with 0.1% formic acid for positive ESI).
- **Set up Infusion:** Place the solution in a syringe and connect it to the MS source via a tee-piece. Infuse at a low flow rate (e.g., 5-10 $\mu\text{L/min}$).
- **Tune in Q1 (Parent Ion):** In the MS software, perform a full scan in Q1 to find the protonated molecule $[\text{M}+\text{H}]^+$ for M1.
- **Optimize Fragmentation:** Select the M1 parent ion and perform a product ion scan to identify the most intense and stable fragment ions in Q3.
- **Optimize Collision Energy (CE) and Declustering Potential (DP):** For the most intense parent-product ion transition (MRM transition), perform a ramping experiment for both CE and DP to find the voltage that yields the highest signal intensity.
- **Optimize Source Parameters:** While infusing, adjust source-dependent parameters (e.g., ion spray voltage, source temperature, nebulizer gas, curtain gas) to maximize the signal.[\[13\]](#)

Note that optimal source settings can be dependent on the LC flow rate and mobile phase composition.[\[13\]](#)

Data Presentation:

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Declustering Potential (DP) (V)	Collision Energy (CE) (eV)
Argatroban	509.2	216.2	60 - 80	35 - 45
Argatroban M1	525.2	216.2	60 - 80	40 - 50
Internal Std (IS)	User Defined	User Defined	Optimized	Optimized

Table 1: Example starting MS/MS parameters for Argatroban and M1. These values are typical starting points and must be empirically optimized on your specific instrument as described in Protocol 1.[\[8\]](#)[\[9\]](#)

Potential Cause B: Inefficient Chromatographic Separation

Causality: Poor chromatography leads to broad, tailing peaks, which reduces the peak height (intensity) and, consequently, the signal-to-noise ratio.[\[14\]](#) Furthermore, if M1 co-elutes with endogenous matrix components, its ionization can be suppressed.[\[5\]](#) An effective LC method separates M1 from these interferences and delivers it to the MS source as a sharp, concentrated band.

Objective: To develop a robust LC method that provides good peak shape, adequate retention, and separation from matrix interferences.

Materials:

- HPLC or UPLC system coupled to the mass spectrometer.
- Reversed-phase C18 or similar analytical column (e.g., 2.1 x 50 mm, 1.8 μ m).
- LC-MS grade solvents (Water, Acetonitrile, Methanol).
- LC-MS grade mobile phase additives (e.g., Formic Acid, Ammonium Formate).

Procedure:

- Column Selection: A C18 column is a common starting point. If M1 is too polar and elutes too early, consider a column with an alternative stationary phase (e.g., PFP, Cyano) or one designed for polar-retained compounds.
- Mobile Phase Selection: Start with a simple mobile phase system:
 - Mobile Phase A: Water with 0.1% Formic Acid.
 - Mobile Phase B: Acetonitrile with 0.1% Formic Acid.
 - Formic acid is used to promote protonation of the analyte for positive mode ESI.[\[10\]](#)
- Gradient Optimization: Inject a standard solution of M1 and its parent drug, Argatroban. Run a fast scouting gradient (e.g., 5% to 95% B in 5 minutes) to determine the approximate elution time.
- Refine the Gradient: Based on the scouting run, design a shallower gradient around the elution time of M1 to improve resolution from nearby peaks. The goal is to have a retention factor (k') between 2 and 10.
- Assess Peak Shape: Evaluate the peak for fronting or tailing. Poor peak shape can sometimes be improved by changing the organic solvent (e.g., from acetonitrile to methanol) or adjusting the mobile phase pH.

Data Presentation:

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.00	0.4	95	5
0.50	0.4	95	5
3.50	0.4	5	95
4.50	0.4	5	95
4.60	0.4	95	5
5.50	0.4	95	5

Table 2: Example
UPLC gradient for the
separation of
Argatroban and M1.
This is a starting point
and should be
optimized for your
specific column and
system.

Potential Cause C: High Background Noise and Matrix Effects

Causality: Biological matrices like plasma are complex, containing high concentrations of proteins, lipids (especially phospholipids), and salts.^[4] If not adequately removed during sample preparation, these components can enter the MS source and cause significant ion suppression, drastically reducing the M1 signal.^[7] They also contribute to high chemical background, lowering the signal-to-noise ratio.

```
digraph "Sample_Prep_Decision_Tree" { graph [rankdir="TB", splines=ortho,
bgcolor="#F1F3F4", fontname="Arial"]; node [shape=box, style="rounded, filled",
fontname="Arial", fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial",
color="#5F6368"];
```

```
start [label="Start: Choose Sample Prep Method", shape=ellipse, fillcolor="#EA4335",
fontcolor="#FFFFFF"];

cleanliness_req [label="High Sensitivity / Cleanliness Required?", shape=diamond,
fillcolor="#FBBC05"];

ppt_node [label="Protein Precipitation (PPT)", shape=box, style=filled, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; ppt_desc [label="Fast, simple, but 'dirty'.\nHigh matrix effects
expected.", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"];

lle_node [label="Liquid-Liquid Extraction (LLE)", shape=box, style=filled, fillcolor="#34A853",
fontcolor="#FFFFFF"]; lle_desc [label="Cleaner than PPT.\nRequires solvent optimization.",
shape=note, fillcolor="#F1F3F4", fontcolor="#202124"];

spe_node [label="Solid-Phase Extraction (SPE)", shape=box, style=filled, fillcolor="#EA4335",
fontcolor="#FFFFFF"]; spe_desc [label="Cleanest extracts, highest sensitivity.\nMost method
development required.", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"];

start -> cleanliness_req; cleanliness_req -> spe_node [label="Yes"]; cleanliness_req ->
ppt_node [label="No (Screening)"];

ppt_node -> ppt_desc [style=dashed, arrowhead=none]; lle_node -> lle_desc [style=dashed,
arrowhead=none]; spe_node -> spe_desc [style=dashed, arrowhead=none];

sub_choice [label="Analyte Polarity?", shape=diamond, fillcolor="#FBBC05"]; spe_node ->
sub_choice; sub_choice -> lle_node [label="Non-polar to Mid-polar"]; sub_choice -> spe_node
[label="Polar"];

}
```

Figure 2. Decision tree for selecting a sample preparation method.

Objective: To remove matrix interferences and concentrate Argatroban M1 from plasma using a polymeric reversed-phase SPE sorbent. This protocol generally provides the cleanest extracts and the best sensitivity.[15]

Materials:

- Polymeric SPE cartridges or 96-well plate (e.g., Mixed-Mode Cation Exchange or Reversed-Phase).
- Human plasma.
- SPE vacuum manifold or positive pressure processor.
- Reagents: Methanol, Acetonitrile, Water (all LC-MS grade), Formic Acid, Ammonium Hydroxide.

Procedure:

- **Sample Pre-treatment:** Thaw plasma samples at room temperature. To 100 μ L of plasma, add an internal standard. Dilute the sample with 200 μ L of 2% formic acid in water to disrupt protein binding. Vortex and centrifuge.
- **Condition Sorbent:** Condition the SPE sorbent by passing 1 mL of methanol through the cartridge.
- **Equilibrate Sorbent:** Equilibrate the sorbent by passing 1 mL of water through the cartridge. Do not let the sorbent bed go dry.
- **Load Sample:** Load the pre-treated supernatant from step 1 onto the SPE cartridge.
- **Wash Sorbent:** Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences like salts.
- **Elute Analyte:** Elute M1 and Argatroban with 1 mL of a strong organic solvent, such as methanol or acetonitrile. For mixed-mode sorbents, the elution solvent may contain a modifier like ammonium hydroxide to neutralize the charge interaction.
- **Evaporate and Reconstitute:** Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C. Reconstitute the residue in 100 μ L of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). This step concentrates the analyte.^[16]

Trustworthiness and Validation: The effectiveness of your sample preparation must be validated according to regulatory guidelines.^{[17][18][19]} This involves performing experiments

to assess matrix effect, recovery, and process efficiency. A post-extraction spike experiment is critical for diagnosing ion suppression.[5]

Section 3: Adherence to Regulatory Standards

For methods intended for regulated bioanalysis, all development and validation activities must adhere to guidelines from regulatory bodies such as the U.S. Food and Drug Administration (FDA).[17] The FDA's "Bioanalytical Method Validation Guidance for Industry" provides a comprehensive framework for validating analytical methods, ensuring data integrity, accuracy, and reproducibility.[17][20] Key validation parameters include selectivity, sensitivity (LLOQ), accuracy, precision, recovery, matrix effect, and stability.

References

- Title: Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Source: Bioanalysis Zone URL:[[Link](#)]
- Title: Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL:[[Link](#)]
- Title: FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers Source: AAPS Newsmagazine URL:[[Link](#)]
- Title: Assessing the matrix effects of hemolyzed samples in bioanalysis Source: PubMed URL:[[Link](#)]
- Title: Bioanalytical Method Validation - Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL:[[Link](#)]
- Title: Bioanalytical Method Validation Source: U.S. Food and Drug Administration (FDA) URL:[[Link](#)]
- Title: Assessment of matrix effect in quantitative LC-MS bioanalysis Source: PubMed Central (PMC) - NIH URL:[[Link](#)]
- Title: Simultaneous monitoring of argatroban and its major metabolite using an HPLC method: potential clinical applications Source: PubMed URL:[[Link](#)]

- Title: M10 Bioanalytical Method Validation and Study Sample Analysis Source: U.S. Food and Drug Administration (FDA) URL:[[Link](#)]
- Title: Matrix effect in bioanalysis of drugs and metabolites: an overview Source: International Journal of Pharmaceutical and Phytopharmacological Research URL:[[Link](#)]
- Title: In Silico Optimization of Mass Spectrometry Fragmentation Strategies in Metabolomics Source: Metabolites URL:[[Link](#)]
- Title: Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis Source: LCGC International URL:[[Link](#)]
- Title: Optimization Strategies for Mass Spectrometry-Based Untargeted Metabolomics Analysis of Small Polar Molecules in Human Plasma Source: Metabolites URL:[[Link](#)]
- Title: Small Molecule Metabolite Extraction Strategy for Improving LC/MS Detection of Cancer Cell Metabolome Source: PubMed Central (PMC) - NIH URL:[[Link](#)]
- Title: Optimization Strategies for Mass Spectrometry-Based Untargeted Metabolomics Analysis of Small Polar Molecules in Human Plasma Source: PubMed URL:[[Link](#)]
- Title: Optimization Strategies for Mass Spectrometry-Based Untargeted Metabolomics Analysis of Small Polar Molecules in Human Plasma Source: PubMed Central (PMC) URL:[[Link](#)]
- Title: LCMS Troubleshooting: 14 Best Practices for Laboratories Source: ZefSci URL:[[Link](#)]
- Title: Solid Phase Microextraction and Related Techniques for Drugs in Biological Samples Source: National Institutes of Health (NIH) URL:[[Link](#)]
- Title: Practice of solid-phase extraction and protein precipitation in the 96-well format combined with high-performance liquid chromatography-ultraviolet detection for the analysis of drugs in plasma and brain Source: ResearchGate URL:[[Link](#)]
- Title: Development and validation of an analytical method for the determination of direct oral anticoagulants (DOAC) and the direct thrombin-inhibitor argatroban by HPLC-MS/MS Source: PubMed URL:[[Link](#)]

- Title: Troubleshooting Loss of Signal: Where did my peaks go? Source: Biotage URL:[[Link](#)]
- Title: Sensitive Quantification of Drug Metabolites Using LC-MS Source: Technology Networks URL:[[Link](#)]
- Title: Extraction of Basic Drugs from Plasma with Polymeric SPE Source: Agilent URL:[[Link](#)]
- Title: Development and validation of an analytical method for the determination of direct oral anticoagulants (DOAC) and the direct thrombin-inhibitor argatroban by HPLC–MS/MS Source: ResearchGate URL:[[Link](#)]
- Title: Sample Preparation Guide Source: Phenomenex URL:[[Link](#)]
- Title: Essentials of LC Troubleshooting, Part V: What Happened to My Sensitivity? Source: Chromatography Online URL:[[Link](#)]
- Title: Signal interference between drugs and metabolites in LC-ESI-MS quantitative analysis and its evaluation strategy Source: PubMed Central (PMC) - NIH URL:[[Link](#)]
- Title: The importance of unstable metabolites in LC-MS/MS-based bioanalysis Source: Bioanalysis Zone URL:[[Link](#)]
- Title: Argatroban Source: StatPearls - NCBI Bookshelf URL:[[Link](#)]
- Title: What can be a cause of losing signal over time in LC-MS/MS? Source: ResearchGate URL:[[Link](#)]
- Title: Essentials of LC Troubleshooting, Part V: What Happened to My Sensitivity? Source: LCGC North America URL:[[Link](#)]
- Title: Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography Source: BioPharm International URL:[[Link](#)]
- Title: Optimising LC-MS sensitivity Source: Element Lab Solutions URL:[[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Simultaneous monitoring of argatroban and its major metabolite using an HPLC method: potential clinical applications - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [2. Argatroban - StatPearls - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [3. Sensitive Quantification of Drug Metabolites Using LC-MS | Technology Networks \[technologynetworks.com\]](#)
- [4. bioanalysis-zone.com \[bioanalysis-zone.com\]](#)
- [5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [6. eijppr.com \[eijppr.com\]](#)
- [7. chromatographyonline.com \[chromatographyonline.com\]](#)
- [8. Development and validation of an analytical method for the determination of direct oral anticoagulants \(DOAC\) and the direct thrombin-inhibitor argatroban by HPLC-MS/MS - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [9. researchgate.net \[researchgate.net\]](#)
- [10. alfredo-static-files.s3.amazonaws.com \[alfresco-static-files.s3.amazonaws.com\]](#)
- [11. biotage.com \[biotage.com\]](#)
- [12. zefsci.com \[zefsci.com\]](#)
- [13. elementlabsolutions.com \[elementlabsolutions.com\]](#)
- [14. lcts bible.com \[lcts bible.com\]](#)
- [15. agilent.com \[agilent.com\]](#)
- [16. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [17. fda.gov \[fda.gov\]](#)
- [18. fda.gov \[fda.gov\]](#)
- [19. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA \[fda.gov\]](#)

- [20. labs.iqvia.com \[labs.iqvia.com\]](https://labs.iqvia.com)
- To cite this document: BenchChem. [Technical Support Center: Enhancing the Sensitivity of Argatroban M1 Detection]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b194359/docs#technical-support-center-enhancing-the-sensitivity-of-argatroban-m1-detection\]](https://www.benchchem.com/product/b194359/docs#technical-support-center-enhancing-the-sensitivity-of-argatroban-m1-detection)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)